6-Amino-8-(2,3-dimethoxyphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2,3-dimethoxyphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
302778-09-2
VCID:
VC0433258
InChI:
InChI=1S/C22H23N5O2/c1-4-27-9-8-14-16(10-23)21(26)22(12-24,13-25)19(17(14)11-27)15-6-5-7-18(28-2)20(15)29-3/h5-8,17,19H,4,9,11,26H2,1-3H3/t17-,19+/m0/s1
SMILES:
CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C(=CC=C3)OC)OC
Molecular Formula:
C22H23N5O2
Molecular Weight:
389.4g/mol
6-Amino-8-(2,3-dimethoxyphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 302778-09-2
Main Products
VCID: VC0433258
Molecular Formula: C22H23N5O2
Molecular Weight: 389.4g/mol
| CAS No. | 302778-09-2 |
|---|---|
| Product Name | 6-Amino-8-(2,3-dimethoxyphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C22H23N5O2 |
| Molecular Weight | 389.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2,3-dimethoxyphenyl)-2-ethyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C22H23N5O2/c1-4-27-9-8-14-16(10-23)21(26)22(12-24,13-25)19(17(14)11-27)15-6-5-7-18(28-2)20(15)29-3/h5-8,17,19H,4,9,11,26H2,1-3H3/t17-,19+/m0/s1 |
| Standard InChIKey | CAGKUPBBGYWKDZ-PKOBYXMFSA-N |
| Isomeric SMILES | CCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C(=CC=C3)OC)OC |
| SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C(=CC=C3)OC)OC |
| Canonical SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C(=CC=C3)OC)OC |
| PubChem Compound | 657691 |
| Last Modified | Nov 11 2021 |
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